1-[(2,5-Dimethylthiophen-3-yl)sulfonyl]pyrrolidine
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Overview
Description
1-[(2,5-Dimethylthiophen-3-yl)sulfonyl]pyrrolidine is a useful research compound. Its molecular formula is C10H15NO2S2 and its molecular weight is 245.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[(2,5-dimethyl-3-thienyl)sulfonyl]pyrrolidine is 245.05442107 g/mol and the complexity rating of the compound is 317. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Properties of Novel Compounds
- Fluorinated Polyamides with Pyridine and Sulfone Moieties : A study by Xiao-Ling Liu et al. (2013) describes the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These polyamides exhibit high glass transition temperatures, thermal stability, and mechanical strength, alongside low dielectric constants and moisture absorption. They could be potential materials for electronic applications due to their excellent physical properties and high transparency (Liu et al., 2013).
Catalytic Applications
- Ionic Liquid Sulfonic Acid Functionalized Pyridinium Chloride : Research by A. Moosavi‐Zare et al. (2013) introduces an ionic liquid, namely sulfonic acid functionalized pyridinium chloride, as an efficient catalyst for the solvent-free synthesis of 12-aryl-8,9,10,12-tetrahydrobenzo[a]-xanthen-11-ones. This showcases the utility of such ionic liquids in facilitating solvent-free, efficient, and environmentally friendly synthesis processes (Moosavi‐Zare et al., 2013).
Medicinal Chemistry
- Stereochemistry of L-Type Calcium Channel Blockers : The study by E. Carosati et al. (2009) explores the stereoselective behavior of 1-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)pyrrolidine, a cardiovascular L-type calcium channel blocker. This research provides insights into the stereochemistry and its impact on the pharmacological properties of such compounds, contributing to the development of more effective and selective drugs (Carosati et al., 2009).
Organic Synthesis and Material Science
- Sulfonated Tetrahydropyridine Derivatives : A publication by Yuanyuan An and Jie Wu (2017) discusses a method for accessing sulfonated tetrahydropyridine derivatives through a radical reaction involving 1,6-enynes, sulfur dioxide, and aryldiazonium tetrafluoroborates. Such derivatives have potential applications in various fields of organic synthesis and material science (An & Wu, 2017).
Safety and Hazards
Sigma-Aldrich provides “1-[(2,5-dimethyl-3-thienyl)sulfonyl]pyrrolidine” to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity . Specific safety and hazard information is not available in the sources I found.
Future Directions
Properties
IUPAC Name |
1-(2,5-dimethylthiophen-3-yl)sulfonylpyrrolidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2S2/c1-8-7-10(9(2)14-8)15(12,13)11-5-3-4-6-11/h7H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJOSRTAMDOARSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)S(=O)(=O)N2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.